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Compound of Interest

Compound Name: 4-bromobut-2-yn-1-ol

Cat. No.: B3046928 Get Quote

An in-depth exploration of the synthesis, properties, and applications of functionalized

derivatives of 2-butyn-1,4-diol, providing researchers, scientists, and drug development

professionals with a comprehensive resource for leveraging these versatile compounds.

Functionalized butynol derivatives, particularly those derived from the foundational scaffold of

2-butyn-1,4-diol, represent a versatile class of compounds with significant potential in medicinal

chemistry, materials science, and synthetic organic chemistry. The presence of a central alkyne

moiety and two hydroxyl groups provides a rich platform for a wide array of chemical

modifications, leading to derivatives with diverse and tunable properties. This technical guide

offers a detailed overview of the synthesis of 2-butyn-1,4-diol and its key functionalized

derivatives, presents their applications, and provides experimental protocols for their

preparation.

Core Synthesis of 2-Butyn-1,4-diol
The industrial synthesis of the parent compound, 2-butyne-1,4-diol, is primarily achieved

through the Reppe synthesis. This process involves the reaction of acetylene with an aqueous

solution of formaldehyde under pressure, catalyzed by copper acetylide.[1][2] A common

industrial method, the paraformaldehyde normal pressure solvent method, utilizes

paraformaldehyde as the formaldehyde source and a copper acetylene catalyst in a solvent

such as cycloethyl ketone at temperatures between 115-120 °C.[3]
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The two hydroxyl groups of 2-butyn-1,4-diol are the primary sites for functionalization, allowing

for the creation of a diverse range of derivatives, including hydrogenation products, ethers, and

esters.

Hydrogenation Products
The selective hydrogenation of the alkyne bond in 2-butyn-1,4-diol leads to two key products

with significant industrial applications:

2-Butene-1,4-diol: Partial hydrogenation of 2-butyne-1,4-diol yields 2-butene-1,4-diol. This

reaction is typically carried out using a lead-poisoned palladium on carbon (Pd-C) catalyst to

prevent over-reduction to the alkane.[4] This derivative serves as a crucial intermediate in

the synthesis of various compounds, including vitamin B6 and certain furan-containing drugs.

[4]

1,4-Butanediol: Complete hydrogenation of the triple bond results in 1,4-butanediol, a widely

used industrial chemical.

Ether Derivatives
The hydroxyl groups of 2-butyn-1,4-diol can be readily converted to ethers through various

etherification reactions. These derivatives have applications ranging from polymer chemistry to

materials science.

Ester Derivatives
Esterification of the hydroxyl groups of 2-butyn-1,4-diol with a variety of carboxylic acids or their

derivatives leads to the formation of diesters. These compounds have potential applications as

plasticizers and as monomers for polyester synthesis.

Data Presentation
Table 1: Synthesis of 2-Butyne-1,4-diol Derivatives
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Derivative
Name

Starting
Material

Key
Reagents
and
Catalyst

Reaction
Conditions

Yield (%) Reference

2-Butene-1,4-

diol

2-Butyne-1,4-

diol

H₂, Pd-C

(lead-

poisoned)

35-45 °C,

0.6-1.7 MPa
93.9-94.3 [4]

2-Butyne-1,4-

diol Diacetate

1,4-

Butanediol

Acetyl

chloride
- - [5]

Further quantitative data would be populated here as more specific studies are identified.

Experimental Protocols
Synthesis of 2-Butene-1,4-diol from 2-Butyne-1,4-diol[4]
Materials:

Aqueous solution of 2-butyne-1,4-diol

Lead-poisoned 5 wt.% Pd-C catalyst

Nitrogen gas

Hydrogen gas

Procedure:

Charge an autoclave with the aqueous solution of 2-butyne-1,4-diol and the lead-poisoned

Pd-C catalyst. The amount of catalyst should be 0.33-0.99 wt.% of the total reaction mass.

Purge the autoclave with nitrogen gas to remove air, and then replace the nitrogen with

hydrogen.

Heat the reaction mixture to 35-45 °C with stirring.

Increase the pressure to 0.6-1.7 MPa and maintain these conditions for 60-390 minutes.
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After the reaction is complete, stop the stirring and the hydrogen supply.

Rapidly cool the reactor and vent the excess hydrogen.

Purge the reactor with nitrogen to remove any remaining hydrogen.

Filter the reaction mixture to remove the catalyst. The filtrate is the product, 2-butene-1,4-

diol.

Biological Activities and Signaling Pathways
While the parent compound, 2-butyne-1,4-diol, is known to be a precursor in the synthesis of

pharmaceuticals like vitamin B6, detailed studies on the specific biological activities and

mechanisms of action of its functionalized derivatives are not extensively reported in the

currently available literature. The toxicity of 2-butyne-1,4-diol itself has been noted, but this is

not necessarily indicative of the properties of its diverse derivatives. Further research is

required to elucidate the potential of these functionalized compounds as bioactive agents and

to understand their interactions with biological systems and signaling pathways.

Visualizations
Logical Relationship: Functionalization of 2-Butyn-1,4-
diol
Caption: Key functionalization pathways of 2-butyn-1,4-diol.

Experimental Workflow: Synthesis of 2-Butene-1,4-diol
Caption: Workflow for the synthesis of 2-butene-1,4-diol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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